Cas no 112275-50-0 (Tert-butyl 1,4-diazepane-1-carboxylate)

Tert-butyl 1,4-diazepane-1-carboxylate Properties

Names and Identifiers

• tert-Butyl 1,4-diazepane-1-carboxylate
• 1-(tert-Butoxycarbonyl)homopiperazine~tert-Butyl hexahydro-1,4-diazepine-1-carboxylate
• 1-Boc-hexahydro-1,4-diazepine
• 1-(TERT-BUTOXYCARBONYL)HOMOPIPERAZINE
• 1-Boc-homopiperazine
• tert-Butyl homopiperazine-1-carboxylate
• HPBOC
• BOC-HOPAZ
• BOC-HOPIZ
• Boc-HomoPiz
• Boc-HoPaz*HCl
• Boc-HoPiz, liq.
• BUTTPARK 27\08-71
• BOC-HOMOPIPERAZINE
• 1-BOC-1,4-DIAZEPANE
• [1,4]diazepane-1-carboxylic acid tert-butyl ester
• n-boc-homopiperazine
• N-(tert-Butoxycarbonyl)homopiperazine
• tert-butyl 1-homopiperazinecarboxylate
• tert-butyl 1,4-diazaperhydroepinecarboxylate
• n-boc homopiperazine
• 1-BOC-homopiperizine
• PubChem13492
• 1-N-Boc-Homopi
• 4-Boc-1,4-diazepane
• BOC
• FT-0652082
• 1-(t-B utyloxycarbonyl)- 1,4-diazepane
• N-tert-butyloxycarbonyl-homopiperazine
• homopiperazine-carboxylic acid tert-butyl ester
• Q-102280
• BCP22542
• B6228
• 1-tert-butoxycarbonylhomopiperazine
• VU0494717-1
• 1-(t-butoxycarbonyl)homopiperazine
• tert-butyl 1-homopiperazine-carboxylate
• WDPWEXWMQDRXAL-UHFFFAOYSA-N
• 1-(tert-butoxycarbonyl)-hexahydro-1H-1,4-diazepine
• 1-(tert-butyloxycarbonyl)homopiperazine
• FT-0607415
• 1-tert-butoxycarbonyl-2,3,5,6-tetrahydro-7h-1,4-diazepine
• tert-butyl1,4-diazepane-1-carboxylate
• AKOS005171648
• [1,4] Diazepane-1-carboxylic acid tert butyl ester
• t-butyl 1,4-diazepane-1-carboxylate
• 1-Boc-[1,4]diazepane
• 1-tert-butoxycarbonyl-homopiperazine
• 1,4-Diazepane, N1-BOC protected
• 112275-50-0
• MFCD00276987
• tert-butylhomopiperazine-1-carboxylate
• AM20080075
• DTXSID30373214
• 1,4-Diazepane-1-carboxylic acid tert-butyl ester
• tert-butyl-1-homopiperazinecarboxylate
• N-(t-Butyloxycarbonyl)-homopiperazine hydrochloride
• 1-(t-Butyloxycarbonyl)-1,4-diazepane
• 1-tert.-butyloxycarbonyl-[1,4]diazepan
• 1-homopiperazine carboxylic acid tert-butyl ester
• F2145-0196
• tert-butoxycarbonyl homopiperazine
• SY004264
• 1-t-butoxycarbonylhomopiperazine
• CS-D0683
• tert-butyl 1,4-diazepan-1-carboxylate
• 1,1-dimethylethyl 1,4-diazepane-1-carboxylate
• tert-butyl-1-homopiperazine carboxylate
• 1-(t-Butyloxycarbonyl)- 1 4-diazepane
• homo-piperazine-1-carboxylic acid tert-butyl ester
• C10H20N2O2
• TERT-BUTYL 1,4-DIAZOCANE-1-CARBOXYLATE
• t-Butyloxycarbonyl-1,4-diazepane
• tert-butyl 1-homopiperazine carboxylate
• t-butyl 1-homopiperazine carboxylate
• HY-40181
• EN300-50972
• 1-Boc-hexahydro-1,4-diazepine, 98%
• PS-3588
• tert-butyl hexahydro-1H-1,4-diazepine-1-carboxylate
• 1,1-dimethylethyl hexahydro-1H-1,4-diazepine-1-carboxylate
• SCHEMBL40106
• AC-2384
• HEXAHYDRO-1H-1,4-DIAZEPINE-1-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• 1-Boc-[1,4]diazapane
• AB05896
• STK504198
• 1-Boc-1,4-diazepane
• tert-butyl 1,4-diazepane-1-carboxylate
• 1-(tert-butoxycarbonyl)homopiperazine
• ALBB-006930
• DB-031846
• +Expand

• MDL： MFCD00276987
• InChIKey： WDPWEXWMQDRXAL-UHFFFAOYSA-N
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-7-4-5-11-6-8-12/h11H,4-8H2,1-3H3
• SMILES： O(C(N1C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])C1([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 7581789

Computed Properties

• Exact Mass: 200.152478g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.152478g/mol
• Monoisotopic Mass: 200.152478g/mol
• Topological Polar Surface Area: 41.6Ų
• Heavy Atom Count: 14
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.48350
• PSA: 41.57000
• Refractive Index: n20/D 1.471(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Boiling Point: 95-110 °C/0.5 mmHg(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Light yellow or colorless liquid
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive
• Density: 1.016 g/mL at 20 °C(lit.)

Tert-butyl 1,4-diazepane-1-carboxylate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：8
• FLUKA BRAND F CODES：10-34

Tert-butyl 1,4-diazepane-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%